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Compound of Interest

Strontium permanganate
Compound Name: )
trinydrate

Cat. No.: B577955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
structural characteristics of Strontium Permanganate Trihydrate. The information is compiled

and presented to support research and development activities where this compound may be of
interest.

Chemical Identity and General Properties

Strontium permanganate trihydrate is an inorganic compound with the chemical formula
Sr(MnOa4)2-3H20. It is a strong oxidizing agent, a characteristic property of permanganate salts.

Its identity is uniquely defined by the Chemical Abstracts Service (CAS) Registry Number
14446-13-0.
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Property

Value

Reference

CAS Registry Number

14446-13-0

[1](21[3]

Molecular Formula

HeMn2011Sr or
Sr(MnQa4)2-:3H20

[213][41[5]

Molecular Weight 379.54 g/mol [1112]131[4]
strontium;dipermanganate;triny

IUPAC Name [21[5]
drate
Bispermanganic acid strontium

Synonyms [2]

salt, Strontium Permanganate

Physical and Chemical Properties

The compound presents as dark violet, cubic crystals that are highly hygroscopic.[6][7] Its

thermal stability is limited, and it exhibits solubility in water.

Property Value Reference
) Purple (dark violet) cubic

Physical Appearance [11[4116]

crystals

Density 2.75 g/lcm3 at 20°C [1114]

Decomposition Temperature 175°C [1114]

Solubility in Water 2.5 g/ 100 g of water at 0°C [4]

Hygroscopicity Very hygroscopic [61[7]

Oxidizing Properties

Strong oxidizer (inferred from

permanganate ion)

[8]1°]

Crystallography and Molecular Structure

The crystal structure of strontium permanganate trihydrate has been determined using

three-dimensional X-ray diffraction methods. It belongs to the cubic crystal system with the
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space group P213.[6][7] The structure consists of strontium cations (Sr2*), permanganate
anions (MnOa4~), and water molecules.[6]

The permanganate groups exhibit a nearly tetrahedral symmetry.[6] A notable feature of the
crystal structure is the unusual coordination number of the strontium ion. Each Sr2* cation is
surrounded by seven oxygen atoms from the permanganate anions and three water molecules,
resulting in a coordination number of ten.[6]

Crystallographic

Parameter Value Reference
Crystal System Cubic [1][617]
Space Group P213 [61[7]
Lattice Parameter (a) 9.611 + 0.006 A [6][7]
Coordination Number (Sr2+) 10 [6]

Mean Mn-O Bond Distance 1.605 + 0.014 A [6][7]

Mean Sr-O Bond Distance 2.68 A [6][7]

The following diagram illustrates the coordination sphere around the central strontium cation,
showing its interaction with oxygen atoms from both permanganate anions and water
molecules.
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Coordination of the Sr2* lon
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Experimental Protocols

The primary method reported for the preparation of strontium permanganate trihydrate
crystals involves a metathesis reaction in an aqueous solution.[6][7]

Methodology:

Reactant Preparation: Prepare separate aqueous solutions of silver permanganate
(AgMnOa4) and strontium chloride (SrCl2).

o Reaction: Mix the two aqueous solutions. This results in the precipitation of insoluble silver
chloride (AgCl) due to its low solubility product.

o Reaction: 2 AgMnOa(aq) + SrClz(aq) » Sr(MnOa)2(aq) + 2 AgCI(s)

o Separation: Filter the reaction mixture to remove the precipitated silver chloride. The filtrate
contains the desired strontium permanganate in solution.

o Crystallization: Transfer the filtrate to a desiccator and allow the solvent (water) to evaporate
slowly.

e Product Recovery: Over time, dark violet, hygroscopic crystals of strontium permanganate
trihydrate, Sr(MnOa4)2-3H20, will form and can be collected.[6][7]

The synthesis process can be visualized as the following workflow.
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Synthesis Workflow for Sr(MnOa)2-3H20
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Safety and Handling

No specific Safety Data Sheet (SDS) for strontium permanganate trihydrate is available in
the search results. However, based on the properties of permanganates and strontium
compounds, the following hazards and precautions can be inferred.[8][9][10][11] This
information is for guidance and a full risk assessment should be conducted before handling.

» Oxidizing Agent: As a permanganate, this compound is a strong oxidizer and may intensify
fires or cause fire/explosion upon contact with combustible materials. Keep away from heat,
sparks, open flames, and combustible materials.[8][9]

o Toxicity: Permanganates are generally harmful if swallowed.[8]
o Corrosivity: May cause skin and eye irritation or severe burns upon contact.[8]

e Handling: Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated area or a
chemical fume hood.[10][11]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.

Conclusion

Strontium permanganate trihydrate is a well-characterized inorganic compound with a
distinct cubic crystal structure and a high coordination number for the strontium ion. Its
synthesis is straightforward via a precipitation reaction. Due to its nature as a strong oxidizing
agent, appropriate safety measures are paramount during its handling and storage. The
quantitative data and experimental protocols provided in this guide offer a foundational
resource for scientists and researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://dl.icdst.org/pdfs/files/415f61e9082c7d23df09fb15605aa59d.pdf
https://www.bocsci.com/strontium-permanganate-trihydrate-cas-14446-13-0-item-224588.html
https://www.chemnet.com/Global/Products/strontiumpermanganatetrihydrate/Suppliers-0-0.html
https://www.chemnet.com/Global/Products/strontiumpermanganatetrihydrate/Suppliers-0-0.html
https://www.chemnet.com/Global/Products/strontiumpermanganatetrihydrate/Suppliers-0-0.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-permanganate-trihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-permanganate-trihydrate
https://journals.iucr.org/paper?a05317
https://journals.iucr.org/paper?buy=yes&cnor=a05317&showscheme=yes&sing=yes
https://www.sigmaaldrich.com/US/en/sds/sigald/223468
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25870.pdf
https://www.benchchem.com/product/b577955#strontium-permanganate-trihydrate-cas-14446-13-0-properties
https://www.benchchem.com/product/b577955#strontium-permanganate-trihydrate-cas-14446-13-0-properties
https://www.benchchem.com/product/b577955#strontium-permanganate-trihydrate-cas-14446-13-0-properties
https://www.benchchem.com/product/b577955#strontium-permanganate-trihydrate-cas-14446-13-0-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

